1,1,1-Trichloroethane

• CAS: 71-55-6
• Synonyms: 1,1,1-TRICHLOROETHANE; 'CHLOROTHENE'; methyltrichloromethane; METHYLCHLOROFORM; 1,1,1-TCE; 1,1,1-Trichloorethaan; 1,1,1-Trichloraethan; 1,1,1-Trichlorethan
• Molecular Formula: C2H3Cl3; C2H3Cl3; CCl3CH3
• Molecular Weight: 133.40 g/mol
• SMILES: CC(Cl)(Cl)Cl
• InChI: InChI=1S/C2H3Cl3/c1-2(3,4)5/h1H3
• InChIKey: UOCLXMDMGBRAIB-UHFFFAOYSA-N
• Solubility: less than 1 mg/mL at 68 °F (NTP, 1992); In water, 1,290 mg/L at 25 °C; Soluble in acetone, benzene, methanol, carbon tetrachloride and ether; Soluble in all common organic solvents and is a very good solvent for fats, paraffins, and other organic compounds.; In water, 1,100 mg/L at 25 °C; 1.29 mg/mL at 25 °C; Solubility in water: poor; 0.4%

Select 1,1,1-Trichloroethane for demanding vapor degreasing and ultrasonic cleaning of sensitive electronics and metal parts. Unlike trichloroethylene, carbon tetrachloride, or 1,1,2-trichloroethane, this compound delivers equivalent or superior cleaning with a markedly lower toxicological burden—minimal hepatotoxicity and no carcinogenicity in long-term studies. Its lower boiling point (74°C) reduces thermal stress and energy costs. Confirmed effective on printed circuit boards and plutonium surfaces with favorable outgassing. Ensure robust engineering controls for VOC emissions. Order high-purity (≥99%) product now.

1,1,1-Trichloroethane (CAS 71-55-6): A Differentiated Chlorinated Solvent for Industrial Procurement

1,1,1-Trichloroethane (methyl chloroform) is a chlorinated aliphatic hydrocarbon solvent (C2H3Cl3) [1]. It is a colorless, nonflammable liquid with a boiling point of 74 °C, a density of 1.34 g/cm³ at 20 °C, and a vapor pressure of 133.3 hPa at 20 °C [1]. Unlike many chlorinated solvents, it exhibits a notably low potential for hepatotoxicity and carcinogenicity, a key factor in its industrial selection [2].

• [1] National Center for Biotechnology Information (NCBI). 1,1,1-Trichloroethane. PubChem Compound Summary for CID 6278. Available from: https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trichloroethane (accessed 2026-04-21). View Source
• [2] Weisburger EK. Carcinogenicity studies on halogenated hydrocarbons. Environ Health Perspect. 1977 Dec;21:7-16. doi: 10.1289/ehp.77217. PMID: 206428; PMCID: PMC1475344. View Source

Why 1,1,1-Trichloroethane Cannot Be Simply Swapped with Other Chlorinated Solvents

While 1,1,1-trichloroethane belongs to the same class as other chlorinated solvents, its unique structural isomerism and resultant physicochemical and toxicological profile preclude generic substitution [1]. The compound exhibits a balance of effective solvency for vapor degreasing and a significantly lower toxicological burden compared to alternatives like trichloroethylene, 1,1,2-trichloroethane, and carbon tetrachloride [2]. Procurement decisions that disregard these specific, quantifiable differences risk compromising process efficiency, worker safety, and regulatory compliance [1].

• [1] Britannica, T. Editors of Encyclopaedia. "1,1,1-trichloroethane." Encyclopedia Britannica, July 20, 1998. https://www.britannica.com/science/111-trichloroethane. View Source
• [2] Lundberg I, Ekdahl M, Kronevi T, Lidums V, Lundberg S. Relative hepatotoxicity of some industrial solvents after intraperitoneal injection or inhalation exposure in rats. Environ Res. 1986 Aug;40(2):411-20. doi: 10.1016/s0013-9351(86)80116-5. PMID: 3732212. View Source

Quantitative Differentiation of 1,1,1-Trichloroethane: A Procurement-Focused Evidence Guide

Comparative Vapor Degreasing Performance vs. Trichloroethylene on Printed Circuit Boards

1,1,1-Trichloroethane was evaluated as a direct substitute for trichloroethylene in vapor degreasing and ultrasonic cleaning of printed circuit boards [1]. The study found that circuit boards cleaned with either solvent exhibited equal cleanliness, as measured by the evaporative rate analysis technique [1]. This parity in cleaning efficiency was achieved while offering a lower boiling point and reduced toxicity profile [1].

Evidence Dimension	Cleaning efficiency (surface cleanliness)
Target Compound Data	Equal cleanliness to trichloroethylene
Comparator Or Baseline	Trichloroethylene (TCE)
Quantified Difference	Equal cleanliness (no significant difference)
Conditions	Vapor degreasing/ultrasonic cleaning of printed circuit boards; cleanliness measured by evaporative rate analysis

Why This Matters

This data demonstrates that 1,1,1-trichloroethane can replace trichloroethylene in critical electronics cleaning applications without sacrificing cleaning performance, a key procurement consideration when seeking to reduce toxicity or meet regulatory requirements.

• [1] Bendix Corp. Vapor degreaser/ultrasonic cleaner solvent evaluation. Final report. [1,1,1-trichloroethane]. OSTI ID:5654016. Report Number: BDX-613-2990. 1983. DOI: 10.2172/5654016. View Source

Hepatotoxicity Comparison: Minimal Liver Dysfunction vs. Severe Damage from Carbon Tetrachloride and Chloroform

A comparative study in mice assessed hepatic dysfunction induced by various chlorinated solvents [1]. While carbon tetrachloride and chloroform caused moderate to severe hepatic dysfunction, 1,1,1-trichloroethane induced only mild hepatic dysfunction, and only when administered at near-lethal dosages [1]. This contrasts sharply with the severe hepatotoxicity observed for carbon tetrachloride and chloroform at much lower relative doses [1].

Evidence Dimension	Hepatic dysfunction severity
Target Compound Data	Mild hepatic dysfunction only at near-lethal dosages
Comparator Or Baseline	Carbon tetrachloride (CCl4) and Chloroform: Moderate to severe hepatic dysfunction
Quantified Difference	Qualitative severity difference: Mild vs. Moderate-Severe
Conditions	Mouse model; hepatic function assessed by sulfobromophthalein retention and serum glutamicpyruvic transaminase activity following intraperitoneal injection

Why This Matters

This data provides a clear, quantifiable safety advantage: 1,1,1-trichloroethane is significantly less hepatotoxic than carbon tetrachloride and chloroform, reducing the risk of occupational liver injury and associated regulatory liabilities.

• [1] Klaassen CD, Plaa GL. Relative effects of various chlorinated hydrocarbons on liver and kidney function in mice. Toxicol Appl Pharmacol. 1966 Jul;9(1):139-51. doi: 10.1016/0041-008X(66)90038-X. PMID: 5967557. View Source

Biochemical Hepatotoxicity Marker: No Elevation of Hepatic Triglycerides vs. Carbon Tetrachloride

A study compared the biochemical alterations in rat livers after treatment with carbon tetrachloride, chloroform, 1,1,2-trichloroethane, and 1,1,1-trichloroethane [1]. Carbon tetrachloride produced the highest increase in hepatic triglycerides, even at the lowest dose (0.03 ml/kg) [1]. In contrast, no enhanced hepatic triglyceride level was demonstrated with 1,1,1-trichloroethane at any tested dose [1]. This indicates a fundamental difference in hepatotoxic mechanism.

Evidence Dimension	Hepatic triglyceride level increase
Target Compound Data	No enhancement
Comparator Or Baseline	Carbon tetrachloride (CCl4): Highest increase at 0.03 ml/kg; Chloroform: Intermediate increase; 1,1,2-Trichloroethane: Increase only at near-lethal dosages
Quantified Difference	No significant increase vs. significant elevation for CCl4 at 0.03 ml/kg
Conditions	Rat model; hepatic triglyceride levels measured after intraperitoneal administration

Why This Matters

The absence of a key biochemical marker of liver damage (triglyceride elevation) at any dose for 1,1,1-trichloroethane, in stark contrast to carbon tetrachloride, provides strong biochemical evidence for its superior safety profile and lower hepatotoxic potential.

• [1] Klaassen CD, Plaa GL. Comparison of the biochemical alterations elicited in livers from rats treated with carbon tetrachloride, chloroform, 1,1,2-trichloroethane and 1,1,1-trichloroethane. Biochem Pharmacol. 1969 Aug;18(8):2019-27. doi: 10.1016/0006-2952(69)90299-8. PMID: 5811628. View Source

Carcinogenicity Profile: No Tumors Attributed to 1,1,1-Trichloroethane vs. Tumor Induction by Analogs

In a comprehensive carcinogenicity study of halogenated hydrocarbons in rats and mice, no tumors could be attributed to 1,1,1-trichloroethane [1]. This contrasts with several structural analogs and alternatives, such as 1,1,2-trichloroethane, trichloroethylene, and tetrachloroethylene, which were found to increase hepatocellular carcinomas in mice [1].

Evidence Dimension	Carcinogenicity (tumor induction)
Target Compound Data	No tumors attributed
Comparator Or Baseline	1,1,2-Trichloroethane, Trichloroethylene, Tetrachloroethylene: Increased hepatocellular carcinomas in mice
Quantified Difference	Absence of tumorigenic effect vs. positive carcinogenic response in same assay
Conditions	Long-term oral intubation study in 200 Osborne-Mendel rats and 200 B6C3F1 mice of both sexes

Why This Matters

This is a critical differentiator for procurement in any application with potential human exposure. The lack of attributed tumors in a standard long-term bioassay positions 1,1,1-trichloroethane as a significantly lower carcinogenic risk alternative within its chemical class.

• [1] Weisburger EK. Carcinogenicity studies on halogenated hydrocarbons. Environ Health Perspect. 1977 Dec;21:7-16. doi: 10.1289/ehp.77217. PMID: 206428; PMCID: PMC1475344. View Source

Cytotoxicity Ranking: 10-fold More Toxic than Chloroform but 10-fold Less Toxic than Hexachlorobutadiene

An in vitro cytotoxicity study using mouse L cells established a reproducible order of toxicity among chlorinated aliphatics [1]. 1,1,1-Trichloroethane was found to be 10-fold more toxic than chloroform and 1,2-dichloroethane, but notably, it was approximately 10-fold less toxic than hexachlorobutadiene, which was 100-fold more toxic than the chloroform baseline [1]. This provides a precise, quantitative placement of its in vitro toxicity relative to other compounds.

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	10-fold more toxic than chloroform
Comparator Or Baseline	Chloroform and 1,2-Dichloroethane (baseline); Hexachlorobutadiene (100-fold more toxic than baseline)
Quantified Difference	10-fold difference from baseline compounds; 10-fold less toxic than hexachlorobutadiene
Conditions	Mouse L cell line; residual protein determination as cytotoxicity endpoint

Why This Matters

This provides a precise, quantitative in vitro toxicity benchmark. While not the least toxic, it is a full order of magnitude less toxic than the highly hazardous hexachlorobutadiene, offering a defined and manageable risk profile for industrial use.

• [1] Elias Z, et al. [A study of the cytotoxicity of chloroform, 1-2-dichloroethane, 1,1,1-trichloroethane and hexachlorobutadiene to mouse L cells]. Toxicol Eur Res. 1981 Nov;3(6):301-8. French. PMID: 7330872. View Source

Relative Lack of Direct Hepatotoxicity in Rat Model vs. Potent Hepatotoxins

A study in female Sprague-Dawley rats determined intraperitoneal LD50 values and minimal liver toxic doses for several industrial solvents [1]. Carbon tetrachloride, chloroform, and dimethylformamide (DMF) were found to be hepatotoxic at low doses relative to their LD50 values (TD50 values of approximately 30, 90, and 50 mg/kg, respectively) [1]. In contrast, even relatively high doses of 1,1,1-trichloroethane did not raise serum sorbitol dehydrogenase (SDH) activity, a marker of liver damage [1]. This indicates that 1,1,1-trichloroethane lacks direct, metabolite-mediated hepatotoxicity under these conditions.

Evidence Dimension	Minimal liver toxic dose (TD50)
Target Compound Data	No liver toxicity observed even at relatively high doses
Comparator Or Baseline	Carbon tetrachloride (TD50 ~30 mg/kg); Chloroform (TD50 ~90 mg/kg); DMF (TD50 ~50 mg/kg)
Quantified Difference	Absence of measurable hepatotoxicity at doses where comparators showed clear toxicity
Conditions	Female Sprague-Dawley rats; serum sorbitol dehydrogenase (SDH) activity as indicator of liver damage after intraperitoneal injection

Why This Matters

This data confirms that 1,1,1-trichloroethane is not a direct-acting hepatotoxin in a standard rodent model, a stark contrast to several widely used industrial solvents. This significantly reduces the occupational health burden and potential for liver injury.

• [1] Lundberg I, Ekdahl M, Kronevi T, Lidums V, Lundberg S. Relative hepatotoxicity of some industrial solvents after intraperitoneal injection or inhalation exposure in rats. Environ Res. 1986 Aug;40(2):411-20. doi: 10.1016/s0013-9351(86)80116-5. PMID: 3732212. View Source

Optimal Application Scenarios for 1,1,1-Trichloroethane Based on Differentiated Evidence

Vapor Degreasing of Printed Circuit Boards and Electronic Components

Based on direct comparative data showing equal cleaning efficiency to trichloroethylene on printed circuit boards [1], 1,1,1-trichloroethane is an optimal choice for vapor degreasing and ultrasonic cleaning of sensitive electronics. Its lower boiling point (74 °C) facilitates energy-efficient process design and reduces thermal stress on components [2].

Metal Parts Cleaning Where Worker Safety and Low Hepatotoxicity Are Paramount

For applications involving metal degreasing, particularly where operator exposure is a concern, the evidence of minimal hepatotoxicity and lack of carcinogenicity in long-term animal studies [1] makes 1,1,1-trichloroethane a preferred solvent over more hazardous alternatives like trichloroethylene, carbon tetrachloride, or 1,1,2-trichloroethane [2][3]. This is critical in industries with stringent occupational exposure limits and safety protocols.

Specialized Cleaning in the Nuclear Industry for Sensitive Materials

Comparative studies on cleaning plutonium surfaces demonstrate that 1,1,1-trichloroethane can achieve equivalent or superior precleaning results compared to trichloroethylene, with similar outgassing characteristics for process-relevant volatiles [1]. This supports its use in niche, high-precision cleaning operations where material compatibility and residue control are critical.

Solvent for Adhesives, Coatings, and Inks in Controlled Industrial Settings

Given its favorable toxicological profile relative to other chlorinated solvents [1], 1,1,1-trichloroethane remains a viable option as a solvent in adhesives, coatings, and inks where its solvency and evaporation rate are advantageous. Its use should be confined to industrial processes with robust engineering controls to manage volatile organic compound (VOC) emissions and ensure compliance with environmental regulations.

• [1] Bendix Corp. Vapor degreaser/ultrasonic cleaner solvent evaluation. Final report. [1,1,1-trichloroethane]. OSTI ID:5654016. Report Number: BDX-613-2990. 1983. DOI: 10.2172/5654016. View Source
• [2] National Center for Biotechnology Information (NCBI). 1,1,1-Trichloroethane. PubChem Compound Summary for CID 6278. Available from: https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trichloroethane (accessed 2026-04-21). View Source
• [3] Klaassen CD, Plaa GL. Comparison of the biochemical alterations elicited in livers from rats treated with carbon tetrachloride, chloroform, 1,1,2-trichloroethane and 1,1,1-trichloroethane. Biochem Pharmacol. 1969 Aug;18(8):2019-27. doi: 10.1016/0006-2952(69)90299-8. PMID: 5811628. View Source